Cas no 1354027-16-9 (Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate
• CAS No: 1354027-16-9
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2161531
• Update Time: 2025-07-22

Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-{[((S)-2-amino-3-methyl-butyryl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((S)-2-amino-N,3-dimethylbutanamido)methyl)pyrrolidine-1-carboxylate
• AM97222
• 2-{[((S)-2-Amino-3-methylbutyryl)methylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C16H31N3O3/c1-11(2)13(17)14(20)18(6)10-12-8-7-9-19(12)15(21)22-16(3,4)5/h11-13H,7-10,17H2,1-6H3/t12?,13-/m0/s1
• InChI Key： XEFVMYBQNZHDFI-ABLWVSNPSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CN(C)C([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate (CAS No. 1354027-16-9)

Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate, with the CAS number 1354027-16-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit complex structural features, making it a subject of intense study for its potential applications in medicinal chemistry.

The molecular structure of Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate is characterized by a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of multiple functional groups, such as the tert-butyl group, the amino groups, and the carboxylate moiety, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the biological activity of natural peptides without their associated drawbacks. The compound Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate is an excellent example of such a peptidomimetic, as it incorporates elements that can interact with biological targets in a manner similar to peptides but with enhanced stability and bioavailability.

One of the key aspects that make this compound noteworthy is its stereochemical configuration. The (2S) configuration at the chiral center ensures that the molecule has specific interactions with biological targets, which can be crucial for its efficacy and selectivity. This stereochemical precision is often a challenge in drug design but is essential for achieving the desired pharmacological effects.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its activity as an inhibitor of specific enzymes that are involved in inflammatory pathways. The pyrrolidine core and the amino acid-derived side chains contribute to its ability to modulate these enzymatic activities effectively. This has opened up avenues for its use in developing treatments for inflammatory diseases.

Another area where this compound has shown promise is in the field of oncology. The unique structural features of Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate allow it to interact with targets that are overexpressed in cancer cells. By binding to these targets, it can disrupt critical signaling pathways that contribute to tumor growth and progression. Preliminary studies have indicated that this compound exhibits potent antitumor activity in vitro and in vivo, making it a promising candidate for further development.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce it on a scalable basis. The use of chiral auxiliaries and asymmetric catalysis has been particularly useful in ensuring high enantiomeric purity, which is essential for its biological activity.

In conclusion, Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate (CAS No. 1354027-16-9) is a versatile and innovative compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemical configuration make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in the treatment of inflammatory diseases and cancer.